Cas no 940951-61-1 (Zaleplon Impurity F)

• Product Name: Zaleplon Impurity F
• CAS No: 940951-61-1
• MF: C₃₀H₂₈N₆O₃
• MW: 520.581726074219
• CID: 5235762
• Update Time: 2025-06-29

Zaleplon Impurity F Chemical and Physical Properties

Names and Identifiers

• Zaleplon Impurity F

• Inchi： 1S/C30H28N6O3/c1-5-34(20(3)37)26-11-7-9-22(15-26)28(39)14-13-24-18-32-30-25(17-31)19-33-36(30)29(24)23-10-8-12-27(16-23)35(6-2)21(4)38/h7-16,18-19H,5-6H2,1-4H3/b14-13+
• InChI Key： GYJHURKJXXSKIK-BUHFOSPRSA-N
• SMILES： C(N(C1=CC=CC(C(=O)/C=C/C2=C(C3=CC=CC(N(C(C)=O)CC)=C3)N3N=CC(C#N)=C3N=C2)=C1)CC)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Zaleplon Impurity F

Zaleplon Impurity F: A Comprehensive Overview

Zaleplon is a well-known pharmaceutical compound primarily used for the treatment of insomnia. It belongs to the class of drugs known as pyrazolopyrimidines, which are non-benzodiazepine hypnotics. The compound is identified by its CAS number, 940951-61-1, and has been extensively studied for its pharmacological properties and therapeutic applications. Among the various impurities associated with Zaleplon, Zaleplon Impurity F has garnered significant attention due to its structural similarities to the parent compound and its potential impact on drug quality and efficacy.

The discovery of Zaleplon Impurity F was a pivotal moment in the field of pharmaceutical chemistry. This impurity was first identified during rigorous quality control analyses of Zaleplon production batches. Its presence was found to be a result of incomplete synthesis or degradation processes during manufacturing. The structural elucidation of Zaleplon Impurity F revealed that it shares a significant portion of its molecular framework with Zaleplon, differing primarily in the substitution pattern at specific positions on the pyrazolopyrimidine ring.

Recent advancements in analytical techniques have significantly enhanced our ability to detect and characterize impurities like Zaleplon Impurity F. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure of this impurity. These methods have also provided insights into its stability under various storage conditions, which is crucial for ensuring the long-term quality of Zaleplon formulations.

One of the most intriguing aspects of Zaleplon Impurity F is its potential pharmacological activity. Preclinical studies have suggested that this impurity may exhibit some level of affinity for GABAA receptors, similar to Zaleplon itself. However, its potency and selectivity profiles differ significantly, raising concerns about its potential to induce off-target effects or alter the therapeutic efficacy of Zaleplon-containing medications.

The regulatory landscape surrounding pharmaceutical impurities has become increasingly stringent in recent years. Regulatory agencies such as the United States Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for acceptable limits of impurities in drug products. For Zaleplon Impurity F, these guidelines emphasize the importance of robust analytical methods to ensure that its levels remain below specified thresholds, thereby safeguarding patient safety.

From a manufacturing perspective, the identification and mitigation of Zaleplon Impurity F present both challenges and opportunities. Pharmaceutical companies are investing heavily in process optimization strategies to minimize impurity formation during synthesis. Techniques such as process analytical technology (PAT) and quality by design (QbD) principles are being employed to achieve higher levels of process control and product consistency.

In conclusion, Zaleplon Impurity F represents a critical area of focus for researchers, manufacturers, and regulatory bodies alike. Its structural complexity, potential pharmacological activity, and regulatory implications underscore the need for continued research and innovation in pharmaceutical chemistry. As our understanding of this impurity deepens, it is expected to contribute significantly to advancements in drug development and quality assurance practices.